Cas no 871497-69-7 (5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol
• CAS No: 871497-69-7
• MF: C₆H₁₁N₃S₂
• MW: 189.301637887955
• MDL: MFCD07366428
• CID: 3108647
• PubChem ID: 16226775
• Update Time: 2025-05-25

5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(sec-butylamino)-1,3,4-thiadiazole-2-thiol
• 5-(butan-2-ylamino)-3H-1,3,4-thiadiazole-2-thione
• AKOS017279068
• AKOS000118268
• G24049
• Z108564462
• 871497-69-7
• MFCD07366428
• SCHEMBL10981855
• EN300-14874
• 5-[(butan-2-yl)amino]-1,3,4-thiadiazole-2-thiol
• AKOS008058335
• 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol

• MDL： MFCD07366428
• Inchi： 1S/C6H11N3S2/c1-3-4(2)7-5-8-9-6(10)11-5/h4H,3H2,1-2H3,(H,7,8)(H,9,10)
• InChI Key： MWKXOVRSXKLPFR-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(C)CC)=S

Computed Properties

• Exact Mass: 189.03943971Da
• Monoisotopic Mass: 189.03943971Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.8Ų

Additional information on 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol

Recent Advances in the Study of 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol (CAS: 871497-69-7)

The compound 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol (CAS: 871497-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic thiadiazole derivative exhibits a unique structural framework that makes it a promising candidate for drug development, particularly in the areas of antimicrobial, anticancer, and enzyme inhibition studies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological efficacy.

One of the key findings in recent literature highlights the compound's potent antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) comparable to those of established antibiotics. The study also revealed that the compound disrupts bacterial cell membrane integrity, suggesting a novel mechanism of action that could circumvent existing resistance mechanisms.

In addition to its antimicrobial potential, this compound has shown promise in anticancer research. A recent in vitro study conducted by researchers at the National Cancer Institute (NCI) indicated that 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol induces apoptosis in several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. The compound's ability to modulate key apoptotic pathways, such as the upregulation of caspase-3 and Bax proteins, positions it as a potential lead compound for further preclinical development.

The synthetic accessibility of 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol has also been a focal point of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed an optimized, high-yield synthesis route that employs green chemistry principles, reducing the use of hazardous solvents and improving overall efficiency. This advancement is critical for scaling up production and facilitating future pharmacological studies.

Despite these promising findings, challenges remain in the development of 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol as a therapeutic agent. Pharmacokinetic studies have identified limitations in oral bioavailability, prompting ongoing research into prodrug formulations and nano-delivery systems to enhance its absorption and distribution. Furthermore, comprehensive toxicological assessments are needed to ensure its safety profile before advancing to clinical trials.

In conclusion, 5-(butan-2-yl)amino-1,3,4-thiadiazole-2-thiol (CAS: 871497-69-7) represents a versatile scaffold with significant potential in multiple therapeutic areas. Continued research into its biological mechanisms, synthetic optimization, and formulation strategies will be essential to unlocking its full clinical potential. The compound's unique properties and recent advancements underscore its importance as a subject of ongoing investigation in the chemical biology and pharmaceutical sciences.